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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B10824570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAG dihydrochloride is a potent, cell-permeable small molecule agonist of the Smoothened

(Smo) receptor, a key component of the Hedgehog (Hh) signaling pathway.[1][2] With an EC50

of approximately 3 nM in Shh-LIGHT2 cells and a Kd of 59 nM for the SAG/Smo complex, it

effectively activates the Hh pathway, mimicking the action of the Sonic Hedgehog (Shh) ligand.

[1][3] This activation is independent of the Patched (Ptch) proteins. Its ability to counteract the

inhibitory effects of cyclopamine on Smo makes it a valuable tool for studying Hh signaling in

various biological contexts, including developmental biology, neurogenesis, stem cell

differentiation, and cancer research. SAG dihydrochloride has been utilized in studies

involving the neuronal differentiation of induced pluripotent stem cells (iPSCs), investigation of

cancer cell migration, and elucidation of its neuroprotective effects.

Physicochemical and Biological Properties
A comprehensive understanding of the properties of SAG dihydrochloride is crucial for its

effective use in experimental settings. The table below summarizes its key physicochemical

and biological characteristics.
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Property Value References

Molecular Weight 562.98 g/mol

Formula C₂₈H₂₈ClN₃OS·2HCl

Purity ≥98% (HPLC)

Appearance White to beige lyophilized solid

EC₅₀ ~3 nM (in Shh-light 2 cells)

Kd 59 nM (for Smo receptor)

Solubility
Soluble to 100 mM in water

and DMSO

Storage (Solid) -20°C, desiccated

Storage (Stock Solution)
-20°C for 1 month; -80°C for

up to 6 months

Hedgehog Signaling Pathway Activation by SAG
SAG dihydrochloride acts as an agonist of the Smoothened (Smo) receptor. In the absence of

a Hedgehog (Hh) ligand, the Patched (Ptch) receptor inhibits Smo activity. Upon binding of an

Hh ligand to Ptch, this inhibition is relieved, allowing Smo to transduce the signal downstream.

This leads to the activation and nuclear translocation of the Gli family of transcription factors,

which in turn regulate the expression of Hh target genes. SAG directly binds to and activates

Smo, bypassing the need for Hh ligand and Ptch interaction.
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Hedgehog signaling pathway activation by SAG.

Experimental Protocol: Preparation of a 10 mM SAG
Dihydrochloride Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of SAG dihydrochloride. It

is imperative to use the batch-specific molecular weight provided on the product vial or

Certificate of Analysis for precise calculations.

Materials:

SAG dihydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, anhydrous

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: 0.22 µm syringe filter (if using water as a solvent)

Procedure:
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Pre-calculation:

Determine the mass of SAG dihydrochloride needed. For a 10 mM stock solution using a

molecular weight of 562.98 g/mol :

Mass (mg) = 10 mmol/L * 0.001 L * 562.98 g/mol * 1000 mg/g = 5.63 mg for 1 mL.

Adjust the calculation based on the desired final volume of the stock solution.

Weighing:

Carefully weigh the calculated amount of SAG dihydrochloride powder in a sterile

microcentrifuge tube. It is advisable to weigh a slightly larger amount and adjust the

solvent volume accordingly for better accuracy.

Solubilization:

Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the

SAG dihydrochloride powder.

For example, to prepare a 10 mM stock solution from 5.63 mg of SAG dihydrochloride,

add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear. Gentle warming (e.g., in a 37°C water bath) can aid dissolution if

necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Ensure the tubes are tightly sealed to prevent moisture

absorption.
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Note on Using Water as a Solvent:

While SAG dihydrochloride is soluble in water, stock solutions prepared in DMSO are more

common for cell culture applications due to the ease of sterilization and compatibility with most

cell culture media at low final concentrations. If water is used as the solvent, the stock solution

should be sterilized by passing it through a 0.22 µm filter before aliquoting and storage.

Experimental Workflow: Cell-Based Assay Using
SAG Dihydrochloride
The following diagram illustrates a general workflow for a cell-based experiment, such as a

differentiation or migration assay, utilizing a prepared SAG dihydrochloride stock solution.
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General experimental workflow using SAG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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